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Compound of Interest

Compound Name: CH1055

Cat. No.: B12422057 Get Quote

Topic: CH1055 Administration and Dosage for Animal Models

Audience: Researchers, scientists, and drug development professionals.

Introduction
CH1055 is a small-molecule, near-infrared (NIR-II) fluorescent dye with a molecular weight of

970 Da. It is primarily utilized for in vivo imaging in animal models due to its rapid excretion

profile and deep tissue penetration capabilities. This document provides detailed application

notes and protocols for the administration and dosage of CH1055 and its variants in animal

models for research and preclinical imaging studies.

Data Presentation: Administration and Dosage
Summary
The following table summarizes the administration routes and dosages of CH1055 and its

conjugates as reported in various animal model studies.
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Compound
Animal

Model
Application

Administratio

n Route
Dosage Reference

CH1055-PEG

BALB/c Mice

(8-week-old,

male)

Excretion

studies
Intravenous Up to 1.5 mM [1]

CH1055-PEG

Nude Mice

with 4T1

xenograft

tumor

Tumor

Imaging

Intradermal

(near base of

tail)

Not specified [1]

CH1055-

affibody
Mice

Tumor

Targeting

Imaging

Intravenous 60 µg [1]

PEGylated-

CH1055
Mice

Brain Tumor

Imaging
Not specified Not specified [2]

CH1055-

affibody +

free affibody

Mice

Blocking

dose for

tumor

targeting

Intravenous

(concomitantl

y)

Not specified [1]

Experimental Protocols
Protocol 1: In Vivo Near-Infrared Fluorescence (NIRF)
Imaging of Tumors
This protocol details the steps for using a CH1055 conjugate for targeted tumor imaging in a

mouse model.

1. Animal Preparation:

Use appropriate mouse models for the specific cancer type being studied (e.g., nude mice
with xenograft tumors).
All animal experiments should be conducted in accordance with institutional guidelines and
approved by the appropriate animal care and use committee.
If necessary for imaging clarity, shave the area of interest on the animal.
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2. Reagent Preparation:

Prepare the CH1055 conjugate (e.g., CH1055-affibody) solution for injection. The specific
formulation may vary, but a common approach involves dissolving the compound in a
biocompatible vehicle. For example, a solution might contain 15% (vol/vol) DMSO, 15%
(vol/vol) cremophor, and 70% (vol/vol) phosphate-buffered saline (PBS).
Ensure the final concentration is suitable for the desired dosage.

3. Administration of Imaging Agent:

For systemic imaging and tumor targeting, the preferred route of administration is
intravenous (i.v.) injection.
Inject the prepared CH1055-affibody solution at a dosage of 60 µg per animal.[1]
For blocking experiments, a blocking dose consisting of the CH1055-affibody conjugate plus
an excess of free affibody can be co-administered intravenously.[1]

4. In Vivo Imaging Procedure:

Anesthetize the animal before and during the imaging session.
Use an in vivo imaging system capable of detecting fluorescence in the NIR-II window.
Acquire images at various time points post-injection to determine the optimal window for
tumor-to-background contrast. Reported time points include 1 hour and 6 hours post-
injection.[1]
For image-guided surgery, imaging can be performed up to 24 hours post-injection.[1]

5. Data Analysis:

Use appropriate software to analyze the acquired fluorescence images.
Quantify the fluorescence intensity in the tumor region and in a non-tumor (normal tissue)
region to calculate the tumor-to-normal tissue (T/NT) ratio.

Visualizations
Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the experimental workflow for in vivo imaging using CH1055.
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Caption: Experimental workflow for in vivo NIR-II imaging with CH1055.
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Caption: Logical flow from CH1055 dye to high-contrast tumor imaging.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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